Cas no 1261918-36-8 (5-(3-Acetylaminophenyl)-3-fluorophenol)

• Product Name: 5-(3-Acetylaminophenyl)-3-fluorophenol
• CAS No: 1261918-36-8
• MF: C₁₄H₁₂FNO₂
• MW: 245.248987197876
• MDL: MFCD18313845
• CID: 2763390
• PubChem ID: 53219524
• Update Time: 2025-10-30

5-(3-Acetylaminophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-ACETYLAMINOPHENYL)-3-FLUOROPHENOL
• DTXSID70684356
• N-(3'-Fluoro-5'-hydroxy[1,1'-biphenyl]-3-yl)acetamide
• MFCD18313845
• 5-(3-Acetylaminophenyl)-3-fluorophenol, 95%
• 1261918-36-8
• 5-(3-Acetylaminophenyl)-3-fluorophenol

• MDL： MFCD18313845
• Inchi： 1S/C14H12FNO2/c1-9(17)16-13-4-2-3-10(6-13)11-5-12(15)8-14(18)7-11/h2-8,18H,1H3,(H,16,17)
• InChI Key： IYMRGAJCKJMWLT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC=C(C=1)NC(C)=O)O

Computed Properties

• Exact Mass: 245.08520679Da
• Monoisotopic Mass: 245.08520679Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Acetylaminophenyl)-3-fluorophenol

Introduction to 5-(3-Acetylaminophenyl)-3-fluorophenol (CAS No. 1261918-36-8)

5-(3-Acetylaminophenyl)-3-fluorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261918-36-8, is a fluorinated aromatic compound with significant potential in the field of pharmaceutical chemistry. This molecule, featuring a 3-acetylaminophenyl substituent and a fluorophenol core, has garnered attention due to its structural features and its implications in drug design and development. The presence of both acetyl and fluoro groups introduces unique electronic and steric properties, making it a valuable scaffold for exploring novel therapeutic agents.

The fluorophenol moiety is particularly noteworthy in medicinal chemistry, as fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, fluorine can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. In the case of 5-(3-Acetylaminophenyl)-3-fluorophenol, the fluorine atom at the 3-position of the phenol ring likely contributes to these effects, making it an attractive candidate for further investigation.

The 3-acetylaminophenyl group adds another layer of complexity to this compound. The acetylamine functionality is a common pharmacophore in many bioactive molecules, often involved in hydrogen bonding interactions with biological targets. This group can also serve as a point for further derivatization, allowing chemists to explore a wide range of analogs with tailored properties. The combination of these two distinct moieties makes 5-(3-Acetylaminophenyl)-3-fluorophenol a promising candidate for various pharmaceutical applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing both acetylamine and fluorine substituents often exhibit enhanced binding affinity to enzymes and receptors. For instance, computational studies on similar scaffolds have suggested that the fluoro group can improve interactions with heme-containing enzymes, while the acetylaminophenyl moiety can engage in favorable hydrogen bonding networks.

In addition to its structural appeal, 5-(3-Acetylaminophenyl)-3-fluorophenol has been explored in several contexts related to drug discovery. One notable area is its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and inhibitors of these enzymes have become some of the most successful drugs on the market. The structural features of this compound make it a plausible candidate for further development into kinase inhibitors by incorporating additional functional groups or by modifying existing ones.

Another area where this compound shows promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds. The unique combination of acetylamine and fluoro groups in 5-(3-Acetylaminophenyl)-3-fluorophenol could potentially confer activity against resistant strains by interfering with essential bacterial processes. Preliminary studies have suggested that such fluorinated aromatic compounds can disrupt bacterial cell wall synthesis or inhibit key metabolic pathways.

The synthesis of 5-(3-Acetylaminophenyl)-3-fluorophenol also presents an interesting challenge for organic chemists. Given its structural complexity, multiple synthetic routes could be employed, each offering different advantages in terms of yield, purity, and scalability. Common strategies might include palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions to introduce the desired substituents at specific positions on the phenol ring. The choice of synthetic method would depend on factors such as cost-effectiveness, environmental impact, and ease of purification.

From a regulatory perspective, ensuring the safety and efficacy of new chemical entities like 5-(3-Acetylaminophenyl)-3-fluorophenol is paramount. Regulatory agencies require thorough characterization of such compounds before they can be used in clinical trials or commercialized as drugs. This includes detailed studies on their physicochemical properties, toxicology profiles, and potential interactions with biological systems. Given its structural similarity to known bioactive molecules, this compound would likely undergo rigorous testing to assess its safety and potential therapeutic benefits.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modulate molecular properties has led to numerous successful drugs over the years. In particular, fluoroaromatic compounds have been extensively studied for their potential as anticancer agents due to their ability to enhance tumor cell killing while minimizing side effects on healthy cells. The presence of a fluoro group in 5-(3-Acetylaminophenyl)-3-fluorophenol suggests that it may share some of these characteristics, making it an intriguing candidate for further exploration.

Furthermore, advances in green chemistry have encouraged researchers to develop more sustainable synthetic routes for pharmaceutical intermediates like this one. Techniques such as flow chemistry or biocatalysis could potentially offer more efficient and environmentally friendly alternatives to traditional batch processing methods. By adopting these approaches early in the development process, chemists can reduce waste generation and energy consumption while maintaining high yields and purity standards.

The future directions for research on 5-(3-Acetylaminophenyl)-3-fluorophenol are numerous but promising. Further investigation into its biological activity could uncover new therapeutic applications beyond those currently envisioned. Additionally, exploring derivatives of this compound may reveal even more potent or selective agents with improved pharmacokinetic profiles. As our understanding grows regarding how structure influences function at a molecular level，compounds like this one will continue to play an important role in drug discovery efforts worldwide.